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Compound of Interest

Compound Name: Cyanine3.5 azide (chloride)

Cat. No.: B12412521

Get Quote

Document ID: AN-2026-03-CY3.5-DMSO

Abstract
This document provides a comprehensive, field-tested guide for the preparation, validation, and

storage of Cyanine3.5 (Cy3.5) azide stock solutions in dimethyl sulfoxide (DMSO). Tailored for

researchers, scientists, and professionals in drug development, this protocol emphasizes best

practices to ensure the concentration, purity, and stability of the stock solution, which is critical

for downstream applications such as copper-catalyzed (CuAAC) and strain-promoted (SPAAC)

azide-alkyne cycloaddition, commonly known as "click chemistry." By explaining the scientific

rationale behind each step, this guide ensures the production of a reliable and reproducible

reagent for fluorescent labeling of biomolecules.

Introduction & Scientific Principles
Cyanine3.5 (Cy3.5) azide is a fluorescent probe highly valued for its utility in bioconjugation. Its

azide functional group allows for covalent attachment to alkyne-modified molecules via click

chemistry, a highly specific and efficient reaction.[1][2] The resulting fluorescently labeled

biomolecules are instrumental in a variety of applications, including fluorescence microscopy,

flow cytometry, and high-throughput screening.
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The preparation of a high-quality stock solution is the foundational step for any successful

labeling experiment. An improperly prepared stock can lead to inaccurate concentration,

precipitation, or degradation of the dye, causing failed experiments and unreliable data.

Dimethyl sulfoxide (DMSO) is the solvent of choice for Cy3.5 azide due to the dye's excellent

solubility in this polar aprotic solvent.[3][4] However, DMSO is hygroscopic, and the presence of

water can lead to hydrolysis of reactive dyes and affect solubility. Therefore, the use of

anhydrous DMSO and proper handling techniques are paramount.

This guide provides a self-validating protocol that incorporates quality control steps to ensure

the integrity of the prepared stock solution.

Essential Reagent Properties & Data
A precise understanding of the reagent's properties is critical for accurate calculations and

successful experimental outcomes. The key specifications for Cyanine3.5 azide are

summarized below.

Property Value Source(s)

Molecular Weight (MW) 675.31 g/mol [4]

Excitation Maximum (λex) 591 nm [1][4][5]

Emission Maximum (λem) 604 nm [1][4][5]

Molar Extinction Coefficient (ε)

in DMSO
116,000 M⁻¹cm⁻¹ [4][5]

Recommended Solvent Anhydrous DMSO, DMF [3][4][5]

Appearance Dark purple solid [4]

Materials & Equipment
Reagents

Cyanine3.5 Azide (powder, verify purity >95%)

Anhydrous Dimethyl Sulfoxide (DMSO), biotechnology or molecular biology grade (≤0.02%

water)
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Equipment
Calibrated analytical balance (± 0.01 mg precision)

Amber glass vials or microcentrifuge tubes with secure caps

Calibrated micropipettes (P10, P200, P1000)

Vortex mixer

Benchtop microcentrifuge

UV-Vis Spectrophotometer

Quartz cuvettes (1 cm path length)

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Detailed Protocol for Stock Solution Preparation (10
mM)
This protocol describes the preparation of a 10 mM stock solution, a common concentration for

laboratory use.[6] Adjust calculations accordingly for different target concentrations.

Step 1: Reagent Equilibration
1.1. Remove the vial of solid Cyanine3.5 azide from its -20°C storage. 1.2. Place the unopened

vial in a desiccator at room temperature for at least 20 minutes.

Expert Insight & Rationale: Cyanine dyes are sensitive to moisture.[7] Allowing the vial to

warm to room temperature before opening prevents atmospheric water from condensing on

the cold, hygroscopic powder, which could lead to hydrolysis and degradation.[7]

Step 2: Mass Calculation
2.1. Calculate the required mass of Cy3.5 azide to prepare the desired volume of a 10 mM

stock solution. For example, to prepare 200 µL of a 10 mM stock:
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Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = (0.010 mol/L) × (0.0002 L) × (675.31 g/mol )

Mass (g) = 0.00135 g = 1.35 mg

Expert Insight & Rationale: Accurate weighing is critical. Due to the small mass required and

the electrostatic nature of cyanine dye powders, it is often more practical to weigh a slightly

larger amount (e.g., 2-5 mg) and adjust the volume of DMSO accordingly to achieve the

target concentration.[8]

Step 3: Dissolution in Anhydrous DMSO
3.1. Carefully transfer the weighed Cy3.5 azide powder into a clean, dry amber vial. 3.2. Using

a calibrated pipette, add the calculated volume of anhydrous DMSO. 3.3. Securely cap the vial.

3.4. Vortex the solution at high speed for 2-5 minutes, or until the powder is fully dissolved.[9]

[10] 3.5. Briefly centrifuge the vial to collect all of the solution at the bottom.

Expert Insight & Rationale: Anhydrous DMSO is crucial as water can degrade the dye.[6]

Vortexing ensures complete and homogenous dissolution.[11] Using an amber vial protects

the light-sensitive dye from photobleaching during handling.[7]

Workflow for Stock Solution Preparation
The following diagram illustrates the key stages of the protocol, from initial setup to final

storage.
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Preparation

Quality Control

Storage

1. Equilibrate
Cy3.5 Azide to RT

2. Weigh Powder
(e.g., 1.35 mg)

3. Add Anhydrous
DMSO (e.g., 200 µL)

4. Vortex & Centrifuge
for Full Dissolution

5. Prepare Dilution
for Spectroscopy

Proceed to QC

6. Measure Absorbance
at 591 nm

7. Calculate Concentration
(Beer-Lambert Law)

8. Aliquot into
Single-Use Vials

If concentration is correct

9. Store at -20°C
Protected from Light

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. medchemexpress.com [medchemexpress.com]

2. avantiresearch.com [avantiresearch.com]

3. omichem.com [omichem.com]

4. lumiprobe.com [lumiprobe.com]

5. Cyanine 3.5 azide (A270134) | Antibodies.com [antibodies.com]

6. assets.fishersci.com [assets.fishersci.com]

7. lumiprobe.com [lumiprobe.com]

8. hahnlab.com [hahnlab.com]

9. allencell.org [allencell.org]

10. Specimen Preparation Using Synthetic Fluorophores and Immunofluorescence – Basic
Triple Stains [evidentscientific.com]

11. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Application Note & Protocol: Preparation of Cyanine3.5
Azide Stock Solution in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412521/docs#application-note-protocol-
preparation-of-cyanine3-5-azide-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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